![molecular formula C18H18BrN5O2 B5063307 1-(4-bromophenyl)-3-[4-(2-pyrimidinyl)-1-piperazinyl]-2,5-pyrrolidinedione](/img/structure/B5063307.png)
1-(4-bromophenyl)-3-[4-(2-pyrimidinyl)-1-piperazinyl]-2,5-pyrrolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-bromophenyl)-3-[4-(2-pyrimidinyl)-1-piperazinyl]-2,5-pyrrolidinedione is a chemical compound that belongs to the class of pyrrolidinedione derivatives. It has gained significant importance in the field of medicinal chemistry due to its potential therapeutic applications. The compound is known to exhibit a diverse range of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-anxiety effects.
Mechanism of Action
The exact mechanism of action of 1-(4-bromophenyl)-3-[4-(2-pyrimidinyl)-1-piperazinyl]-2,5-pyrrolidinedione is not fully understood. However, it is believed to exert its pharmacological effects by modulating various signaling pathways. For instance, the compound has been shown to inhibit the NF-κB signaling pathway, which plays a crucial role in the regulation of inflammation. It also modulates the GABAergic neurotransmitter system by binding to the benzodiazepine site on the GABA-A receptor.
Biochemical and Physiological Effects:
This compound exhibits a diverse range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. The compound also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it modulates the GABAergic neurotransmitter system, leading to anxiolytic effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-(4-bromophenyl)-3-[4-(2-pyrimidinyl)-1-piperazinyl]-2,5-pyrrolidinedione is its potential therapeutic applications. The compound exhibits a diverse range of pharmacological activities, making it a promising candidate for drug development. However, one of the limitations of the compound is its poor solubility, which may affect its bioavailability and pharmacokinetic properties.
Future Directions
1-(4-bromophenyl)-3-[4-(2-pyrimidinyl)-1-piperazinyl]-2,5-pyrrolidinedione has significant potential for future research. Some of the future directions for research include:
1. Investigating the compound's potential as an anti-cancer drug in preclinical and clinical studies.
2. Exploring the compound's potential as an anti-inflammatory agent in various inflammatory diseases.
3. Investigating the compound's potential as an anxiolytic drug in preclinical and clinical studies.
4. Developing novel formulations to improve the compound's solubility and bioavailability.
5. Investigating the compound's mechanism of action to gain a better understanding of its pharmacological effects.
Conclusion:
In conclusion, this compound is a promising compound with potential therapeutic applications. The compound exhibits a diverse range of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-anxiety effects. Future research should focus on exploring the compound's potential as a drug candidate and developing novel formulations to improve its solubility and bioavailability.
Synthesis Methods
The synthesis of 1-(4-bromophenyl)-3-[4-(2-pyrimidinyl)-1-piperazinyl]-2,5-pyrrolidinedione involves the reaction of 4-bromoaniline with ethyl acetoacetate to form 1-(4-bromophenyl)-3-ethoxycarbonyl-2,5-pyrrolidinedione. This intermediate is then reacted with 2-chloro-4-(2-pyrimidinyl)-1-piperazine to form the final product.
Scientific Research Applications
1-(4-bromophenyl)-3-[4-(2-pyrimidinyl)-1-piperazinyl]-2,5-pyrrolidinedione has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound has also been shown to possess anti-cancer activity against various cancer cell lines, including breast, colon, and lung cancer. Additionally, it exhibits anxiolytic effects by modulating the GABAergic neurotransmitter system.
properties
IUPAC Name |
1-(4-bromophenyl)-3-(4-pyrimidin-2-ylpiperazin-1-yl)pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrN5O2/c19-13-2-4-14(5-3-13)24-16(25)12-15(17(24)26)22-8-10-23(11-9-22)18-20-6-1-7-21-18/h1-7,15H,8-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRECVJDPVMANEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)Br)C4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.